Cas no 1172303-60-4 (2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole
• CAS No: 1172303-60-4
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5981750
• PubChem ID: 44064087
• Update Time: 2025-07-15

2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole
• AKOS024515860
• (2-ethoxynaphthalen-1-yl)-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]methanone
• VU0649054-1
• F5614-0563
• (2-ethoxynaphthalen-1-yl)(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone
• 2-{[4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole
• 1172303-60-4

• Inchi： 1S/C26H28N4O2/c1-3-32-23-13-12-19-8-4-5-9-20(19)25(23)26(31)30-16-14-29(15-17-30)18-24-27-21-10-6-7-11-22(21)28(24)2/h4-13H,3,14-18H2,1-2H3
• InChI Key： VMJWITOKXXZEEF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC2C=CC=CC1=2)OCC)N1CCN(CC2=NC3C=CC=CC=3N2C)CC1

Computed Properties

• Exact Mass: 428.22122615g/mol
• Monoisotopic Mass: 428.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole

Recent Advances in the Study of 2-{4-(2-Ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole (CAS: 1172303-60-4)

The compound 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole (CAS: 1172303-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized this molecule, demonstrating its high affinity for certain protein targets involved in inflammatory and oncogenic processes. The structural features of 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole, including the ethoxynaphthalene and benzodiazole moieties, contribute to its unique binding properties and pharmacological profile.

In vitro and in vivo studies have shown promising results regarding the compound's efficacy. For instance, it has been observed to inhibit the proliferation of cancer cell lines by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, its anti-inflammatory properties have been evaluated in models of chronic inflammation, where it significantly reduced the production of pro-inflammatory cytokines like TNF-α and IL-6.

The pharmacokinetic properties of 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole have also been investigated. Preliminary data suggest favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

Future research directions include the exploration of structural analogs to improve potency and selectivity, as well as the development of targeted delivery systems to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{4-(2-ethoxynaphthalene-1-carbonyl)piperazin-1-ylmethyl}-1-methyl-1H-1,3-benzodiazole represents a promising candidate for further development in the treatment of cancer and inflammatory diseases. Continued research will be essential to fully elucidate its therapeutic potential and address any challenges related to its clinical use.